Cas no 24532-77-2 (Benzenepropanamide, α-(dimethylamino)-N-[3-(1-methylethyl)-7-(1-methylpropyl)-5,8-dioxo-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-10,12,14,15-tetraen-4-yl]- (9CI))

• Product Name: Benzenepropanamide, α-(dimethylamino)-N-[3-(1-methylethyl)-7-(1-methylpropyl)-5,8-dioxo-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-10,12,14,15-tetraen-4-yl]- (9CI)
• CAS No: 24532-77-2
• MF: C₃₁H₄₂N₄O₄
• MW: 534.689588069916
• CID: 265458
• Update Time: 2024-03-01

Benzenepropanamide, α-(dimethylamino)-N-[3-(1-methylethyl)-7-(1-methylpropyl)-5,8-dioxo-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-10,12,14,15-tetraen-4-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, a-(dimethylamino)-N-[3-(1-methylethyl)-7-(1-methylpropyl)-5,8-dioxo-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-10,12,14,15-tetraen-4-yl]-(9CI)
• 2-Oxa-6,9-diazabicyclo[10.2.2]hexadecane, benzenepropanamide deriv.
• Alkaloid AM 1, from Antidesma montana
• MyrianthineB (8CI)
• Benzenepropanamide, α-(dimethylamino)-N-[3-(1-methylethyl)-7-(1-methylpropyl)-5,8-dioxo-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-10,12,14,15-tetraen-4-yl]- (9CI)
• Sanjoinine Ah1
• Myrianthine B
• Adouetine Y'
• Lotusanine A

• Inchi： 1S/C31H42N4O4/c1-7-21(4)26-30(37)32-18-17-22-13-15-24(16-14-22)39-28(20(2)3)27(31(38)33-26)34-29(36)25(35(5)6)19-23-11-9-8-10-12-23/h8-18,20-21,25-28H,7,19H2,1-6H3,(H,32,37)(H,33,38)(H,34,36)
• InChI Key： NFJKQANKUCVGAW-UHFFFAOYSA-N
• SMILES： CCC(C1C(=O)NC=CC2C=CC(=CC=2)OC(C(C)C)C(NC(C(N(C)C)CC2C=CC=CC=2)=O)C(=O)N1)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• XLogP3: 4.072

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides
• Natural Products and Extracts Plant Extracts Plant based Condalia buxifolia